amino}propanoic acid CAS No. 2731007-54-6](/img/no-structure.png)
3-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}propanoic acid
Overview
Description
3-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}propanoic acid, otherwise known as Boc-Apa, is a synthetic organic acid that has a wide range of applications in scientific research and laboratory experiments. Boc-Apa is a versatile compound that has been used in the synthesis of many different compounds and molecules, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Boc-Apa has a wide range of applications in scientific research. It has been used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. It has also been used to modify proteins and peptides, and to introduce functional groups into molecules. Boc-Apa has also been used in the synthesis of small molecule drugs, and has been studied for its potential applications in drug delivery.
Mechanism of Action
The mechanism of action of Boc-Apa is not fully understood. However, it is believed that Boc-Apa acts as an acid catalyst in many reactions, and can be used to modify the reactivity of molecules. Boc-Apa can also be used to introduce functional groups into molecules, and can be used to modify the properties of molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of Boc-Apa are not well understood. However, it is believed that Boc-Apa may have some effects on the body. Boc-Apa has been studied for its potential to modulate the activity of enzymes and proteins, and to alter the structure of proteins. It has also been studied for its potential to modulate the activity of hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using Boc-Apa in lab experiments include its versatility, its ability to modify the reactivity of molecules, and its ability to introduce functional groups into molecules. The limitations of using Boc-Apa in lab experiments include its potential toxicity, its potential to interfere with biological processes, and its potential to cause side effects.
Future Directions
The potential future directions for Boc-Apa include its use in the synthesis of peptides and other biologically active compounds, its use in drug delivery, its use in the modification of proteins and peptides, its use in the synthesis of small molecule drugs, and its use in the modification of hormones and neurotransmitters. Additionally, further research is needed to better understand the biochemical and physiological effects of Boc-Apa, as well as its potential toxicity and side effects.
Synthesis Methods
Boc-Apa is synthesized by the reaction of tert-butyloxycarbonyl chloride and prop-2-yn-1-yl amine, which produces a tert-butyloxycarbonyl prop-2-yn-1-yl amine intermediate. This intermediate is then reacted with acetic anhydride to form Boc-Apa. This reaction is typically carried out in a solvent such as dichloromethane or THF. The reaction is typically run at room temperature, and can be completed in a few hours.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}propanoic acid involves the protection of propargylamine with tert-butoxycarbonyl (Boc) group, followed by reaction with 3-bromopropanoic acid to form the desired product.", "Starting Materials": [ "Propargylamine", "tert-Butyl chloroformate", "3-Bromopropanoic acid", "Triethylamine", "Diisopropylethylamine", "Methanol", "Ethyl acetate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Protection of propargylamine with tert-butoxycarbonyl (Boc) group using tert-butyl chloroformate and triethylamine in methanol.", "Step 2: Removal of excess tert-butyl chloroformate and triethylamine by filtration and evaporation.", "Step 3: Reaction of Boc-protected propargylamine with 3-bromopropanoic acid in the presence of diisopropylethylamine and ethyl acetate.", "Step 4: Workup of the reaction mixture by washing with sodium bicarbonate and sodium chloride solution, followed by drying with anhydrous sodium sulfate.", "Step 5: Removal of the Boc protecting group using trifluoroacetic acid in methanol.", "Step 6: Purification of the product by column chromatography using ethyl acetate and hexanes as eluents." ] } | |
| 2731007-54-6 | |
Molecular Formula |
C11H17NO4 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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